Cas no 1048699-62-2 (3-benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione)

• Product Name: 3-benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione
• CAS No: 1048699-62-2
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 5805358
• PubChem ID: 16871099
• Update Time: 2025-11-01

3-benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione
• F2497-0868
• AKOS024653287
• (3-benzoyl-1,1-dioxidothiazolidin-4-yl)(indolin-1-yl)methanone
• (3-benzoyl-1,1-dioxo-1,3-thiazolidin-4-yl)-(2,3-dihydroindol-1-yl)methanone
• 1048699-62-2

• Inchi： 1S/C19H18N2O4S/c22-18(15-7-2-1-3-8-15)21-13-26(24,25)12-17(21)19(23)20-11-10-14-6-4-5-9-16(14)20/h1-9,17H,10-13H2
• InChI Key： AWQNLRBOANEMOV-UHFFFAOYSA-N
• SMILES： S1(CN(C(C2C=CC=CC=2)=O)C(C(N2C3C=CC=CC=3CC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 370.09872823g/mol
• Monoisotopic Mass: 370.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione

Comprehensive Overview of 3-Benzoyl-4-(2,3-Dihydro-1H-Indole-1-Carbonyl)-1lambda6,3-Thiazolidine-1,1-Dione (CAS No. 1048699-62-2)

The compound 3-Benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione (CAS No. 1048699-62-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a benzoyl group, a 2,3-dihydro-1H-indole moiety, and a thiazolidine-1,1-dione core. This combination of functional groups makes it a versatile intermediate for drug discovery and material science applications.

In recent years, researchers have focused on the potential therapeutic applications of thiazolidine-1,1-dione derivatives due to their diverse biological activities. The presence of the indole ring in this compound further enhances its pharmacological profile, as indole derivatives are known for their anti-inflammatory, antimicrobial, and anticancer properties. The benzoyl group adds another layer of functionality, often improving the compound's stability and bioavailability.

The synthesis of 3-Benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione involves multi-step organic reactions, including acylation and cyclization processes. Its CAS No. 1048699-62-2 serves as a unique identifier in chemical databases, facilitating its tracking in global research and development efforts. The compound's molecular weight, solubility, and other physicochemical properties are critical for its application in drug formulation and delivery systems.

One of the most searched questions about this compound revolves around its potential role in treating metabolic disorders. Given the growing global prevalence of diabetes and obesity, researchers are actively exploring thiazolidine-1,1-dione derivatives as potential insulin sensitizers. While this specific compound is still under investigation, its structural similarity to known antidiabetic agents makes it a promising candidate for further study.

Another area of interest is the compound's application in material science. The indole and benzoyl groups contribute to its potential use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. Its ability to form stable crystalline structures and interact with other organic molecules makes it a valuable component in advanced material design.

From a safety perspective, 3-Benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione should be handled with standard laboratory precautions. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended when working with this compound in powder or solution form. Its stability under various temperature and pH conditions is an active area of research, with preliminary studies suggesting good thermal stability up to 150°C.

The global market for specialized heterocyclic compounds like this one is expanding rapidly, driven by increasing demand from the pharmaceutical and materials sectors. Researchers and industry professionals frequently search for information about its synthesis optimization, purification methods, and analytical characterization techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity.

In conclusion, 3-Benzoyl-4-(2,3-dihydro-1H-indole-1-carbonyl)-1lambda6,3-thiazolidine-1,1-dione (CAS No. 1048699-62-2) represents an exciting area of research at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications make it a compound worth watching in the coming years as research continues to uncover its full potential.